Cas no 1131594-70-1 (3-Bromo-4-(4-isopropylpiperazin-1-yl)benzoic acid)

• Product Name: 3-Bromo-4-(4-isopropylpiperazin-1-yl)benzoic acid
• CAS No: 1131594-70-1
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• CID: 1030419
• PubChem ID: 45072165
• Update Time: 2025-04-20

3-Bromo-4-(4-isopropylpiperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(4-isopropylpiperazin-1-yl)benzoic acid
• 3-bromo-4-(4-propan-2-ylpiperazin-1-yl)benzoic acid
• AKOS015841747
• DB-366107
• 3-Bromo-4-[4-(propan-2-yl)piperazin-1-yl]benzoic acid
• 1131594-70-1
• DTXSID40662429

• Inchi： 1S/C14H19BrN2O2/c1-10(2)16-5-7-17(8-6-16)13-4-3-11(14(18)19)9-12(13)15/h3-4,9-10H,5-8H2,1-2H3,(H,18,19)
• InChI Key： PDGVVFFJSZSVPD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1N1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 326.063
• Monoisotopic Mass: 326.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.6